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GEM-5 Custom Memory Model: Technical
Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in debugging and
verifying custom memory models within the GEM-5 simulator.

Frequently Asked Questions (FAQSs)

Q1: What are the first steps | should take when my custom memory model is not behaving as
expected?

Al: Start by enabling GEM-5's powerful debug tracing capabilities. Use the --debug-flags
command-line option with relevant flags to get detailed execution traces. For memory-specific
issues, the DRAM and MemoryAccess flags are a good starting point. If you are using the Ruby
memory system, ProtocolTrace is invaluable for observing the coherence protocol transitions.

[11[2][3]
Q2: My simulation is terminating with a "fatal" error. How can | pinpoint the cause?

A2: A "fatal" error in GEM-5 typically indicates a configuration issue or a critical state violation
that the simulator cannot recover from.[4] The error message itself is the first clue, as it often
points to the C++ file and line number where the error was triggered.[4] Common causes
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include unconnected ports in your memory system configuration or invalid parameter values
being passed to your memory model.[4] Carefully review your Python configuration scripts and
the C++ implementation of your custom model.

Q3: What is the difference between the "Classic" and "Ruby” memory systems in GEM-5, and
how does this affect debugging?

A3: The "Classic" memory system is a simpler, faster model primarily focused on basic memory
hierarchy simulation.[5][6] Debugging here often involves flags like Cache and Bus. Ruby, on
the other hand, is a highly detailed and flexible memory system simulator designed for
modeling complex cache coherence protocols.[5][6][7] Debugging custom models in Ruby
requires a deeper understanding of its components (Sequencers, Controllers, SLICC) and
utilizing Ruby-specific debug flags such as ProtocolTrace, RubyNetwork, and RubyGenerated.

[3]
Q4: How can | verify the functional correctness and performance of my custom memory model?
A4: Verification should be a multi-step process.

o Unit Testing: Develop targeted tests that exercise specific functionalities of your model in
isolation.

o Synthetic Traffic Generation: Use GEM-5's traffic generators, like PyTrafficGen, to create
controlled memory access patterns (e.g., sequential, random) and measure key performance
metrics like bandwidth and latency under specific loads.[8][9]

o Comparative Analysis: Compare the performance of your model against established models
in GEM-5 or other validated simulators like DRAMSIm3.[8][9][10] This helps in identifying
discrepancies in timing and behavior.

e Random Testing: For coherence protocols developed in Ruby, leverage the Ruby random
tester to issue semi-random requests and check for data correctness and protocol
deadlocks.[3]

Q5: My simulation is running extremely slowly after integrating my custom memory model.
What are the likely causes?
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A5: Performance degradation can stem from several sources. Excessive use of DPRINTF
statements can significantly slow down the simulation, so ensure they are only enabled when
actively debugging.[1][11] Inefficient implementation of your memory model's C++ code,
particularly in frequently accessed functions, can be a bottleneck. Additionally, complex Ruby
protocols with many transient states and messages can inherently have a higher simulation
overhead. Profile your simulation to identify the components consuming the most time.

Troubleshooting Guides

Issue 1: Simulation Hangs or Deadlocks with a Custom
Ruby Protocol

Symptoms: The simulation time stops advancing, but the GEM-5 process does not terminate.
This is a classic sign of a deadlock in the memory system.

Troubleshooting Steps:

o Enable Protocol Tracing: The most critical tool for debugging deadlocks is the ProtocolTrace
debug flag.[3] Rerun the simulation with --debug-flags=ProtocolTrace. This will generate a
detailed log of every state transition in every controller.[3]

e Analyze the Trace: Examine the end of the trace file to identify the last few transitions that
occurred. Look for requests that were sent but never received a response, or controllers that
are stuck waiting for a particular event that never happens.

¢ Visualize the Deadlock: Use the protocol trace to manually diagram the sequence of events
leading to the hang. This often reveals a circular dependency where multiple controllers are
waiting on each other.

e Check SLICC State Machine Logic: Review your SLICC (.sm) files for logical errors in your
state transitions. Ensure that for every possible event in a given state, there is a defined
transition or a deliberate stall. Pay close attention to resource allocation and deallocation
(e.q., network buffers, transient block entries).

e Use the Ruby Random Tester: The random tester is designed to uncover corner-case bugs
that can lead to deadlocks by issuing concurrent read and write requests to the same cache
block from different controllers.[3]
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Issue 2: Data Corruption or Incorrect Values Read from
Memory

Symptoms: The simulated program produces incorrect results, or there are explicit data
mismatches reported by the simulator.

Troubleshooting Steps:

Enable Network and Data Tracing: Use the RubyNetwork debug flag to inspect the contents
of messages being passed through the interconnection network.[3] This allows you to see
the data being written to and read from memory. The Exec flag can be used to trace the
instructions and the data they operate on at the CPU level.[2]

Verify Port Connections: In your Python configuration script, ensure that all memory object
ports (master and slave) are correctly connected.[12] An unconnected port can lead to
requests being dropped or not being responded to.

Debug with GDB: For deep inspection, run GEM-5 within GDB. You can set breakpoints in
your custom memory model's C++ code to inspect the state of memory packets (Packet
objects) and internal data structures at specific points in time. Use the --debug-break option
to stop the simulation at a specific tick before the corruption is expected to occur.[2][13]

Check Memory Address Mapping: Verify that the address ranges in your memory controllers
and other memory objects are configured correctly and do not have unintended overlaps or

gaps.

Experimental Protocols
Protocol 1: Memory Bandwidth and Latency Verification

This protocol details a methodology for evaluating the performance of a custom DRAM
controller model using a synthetic traffic generator.

» System Configuration:

o CPU:TrafficGen (synthetic traffic generator).
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o Memory System: Your custom memory controller connected to a simple, single-level
cache hierarchy. This isolates the DRAM controller's performance.[9]

o Reference Model: A standard GEM-5 memory model (e.g., DDR4_2400_8x8) for baseline
comparison.[14]

 Traffic Generation:
o Configure PyTrafficGen to generate a stream of random memory requests.[9]

o Sweep the demand bandwidth from a low value (e.g., 1 GB/s) to a value exceeding the
theoretical maximum of your memory model.

o For each bandwidth point, run the simulation for a fixed number of requests (e.g., 1
million).

o Data Collection:

o From the GEM-5 statistics output (stats.txt), record the simulated memory bandwidth
(system.mem_ctrl.bw_total::total) and average memory latency
(system.mem_ctrl.read_average_latency).

e Analysis:

o Plot the measured bandwidth and latency as a function of the demand bandwidth for both
your custom model and the reference model.

o Compare the saturation points and latency curves to validate the performance
characteristics of your model.
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Reference
Custom Model
Demand Model Custom Model Reference
. Measured
Bandwidth . Measured Average Model Average
Bandwidth .
(GBIs) Bandwidth Latency (ns) Latency (ns)
(GBIs)
(GBIs)
2 1.98 1.99 45.2 42.8
4 3.95 3.98 48.1 45.3
8 7.82 7.91 55.9 51.7
12 10.5 11.2 78.3 69.4
16 11.8 125 112.5 98.6
20 11.9 12.6 150.1 135.2

Note: The data in this table is illustrative and will vary based on the specific memory models
and system configuration.
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Click to download full resolution via product page

Caption: A logical workflow for debugging custom memory models in GEM-5.

GEM-5 Ruby Memory System Component Interaction
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Caption: High-level interaction of components in the GEM-5 Ruby memory system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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